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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sec-butyl formate as

a reagent in chemical reactions, with a focus on its application in formylation reactions relevant

to pharmaceutical and organic synthesis. Detailed experimental protocols, quantitative data,

and reaction mechanisms are presented to guide researchers in utilizing this versatile reagent.

Introduction to sec-Butyl Formate
sec-Butyl formate (butan-2-yl formate) is a formate ester with the chemical formula C₅H₁₀O₂.

[1] It is a colorless liquid with a fruity odor and is used as a flavoring agent.[2] In the context of

chemical synthesis, it can serve as a formylating agent for various nucleophiles, primarily

amines and alcohols. The formyl group is a crucial functional group in many biologically active

molecules and serves as a common protective group in multi-step organic synthesis.[3]

Physical and Chemical Properties
A summary of the key physical and chemical properties of sec-butyl formate is provided in the

table below.
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol [1]

CAS Number 589-40-2 [1]

Boiling Point 94.00 °C @ 760.00 mm Hg [2]

Density 0.877 - 0.883 g/mL @ 25 °C [2]

Refractive Index 1.386 - 1.392 @ 20 °C [2]

Flash Point 3.33 °C (38.00 °F) [2]

Solubility
Slightly soluble in water;

soluble in alcohol.
[2]

Applications in Chemical Synthesis: Formylation
Reactions
sec-Butyl formate is a potential reagent for the introduction of a formyl group (-CHO) onto a

substrate. This transformation, known as formylation, is of significant importance in the

synthesis of pharmaceuticals and other fine chemicals. The primary applications involve the N-

formylation of amines and the O-formylation of alcohols.

N-Formylation of Amines
The N-formylation of primary and secondary amines to yield the corresponding formamides is a

fundamental transformation in organic synthesis. Formamides are important intermediates in

the preparation of isocyanides, for the introduction of a single methyl group onto a nitrogen

atom, and as a key structural motif in many pharmaceutical compounds.[3]

While specific literature on the use of sec-butyl formate for N-formylation is limited, the

reaction is expected to proceed via a nucleophilic acyl substitution mechanism, analogous to

other formate esters like ethyl formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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